Cas no 61302-57-6 (1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)-
• CAS No: 61302-57-6
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6643689
• PubChem ID: 162820610
• Update Time: 2024-03-02

1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 61302-57-6
• 1(2H)-Naphthalenone, 3,4-dihydro-3-(1-hydroxy-1-methylethyl)-5,8-dimethyl-, (S)-
• DTXSID901134122

• Inchi： 1S/C15H20O2/c1-9-5-6-10(2)14-12(9)7-11(8-13(14)16)15(3,4)17/h5-6,11,17H,7-8H2,1-4H3/t11-/m0/s1
• InChI Key： YSQRFFYEEJPEGR-NSHDSACASA-N
• SMILES： OC(C)(C)[C@@H]1CC(C2C(C)=CC=C(C)C=2C1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
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